Cas no 42052-87-9 (4,4'-dimethyl-d6-diphenyl)

• Product Name: 4,4'-dimethyl-d6-diphenyl
• CAS No: 42052-87-9
• MF: C₁₄H₁₄
• MW: 188.297934055328
• CID: 927717
• PubChem ID: 102070651
• Update Time: 2025-04-19

4,4'-dimethyl-d6-diphenyl Chemical and Physical Properties

Names and Identifiers

• 4,4'-dimethyl-d6-diphenyl
• 4,4'-Biphenylenebis(2-oxoethylene)bis(triethylammonium) dibromide
• 4,4'-Bis-(triaethylammonio-acetyl)-biphenyl, Dibromid
• 4,4'-Bis(trideuteriomethyl)-biphenyl
• 4,4'-bis-(triethylammonio-acetyl)-biphenyl, dibromide
• 4,4'-bis-trideuteriomethyl-biphenyl
• AC1L1G1I
• AC1Q1R54
• LS-16871
• triethyl-[2-[4-[4-[2-oxo-2-(triethylazaniumyl)ethyl]phenyl]phenyl]acetyl]azanium dibromide
• 42052-87-9

• Inchi： 1S/C14H14/c1-11-3-7-13(8-4-11)14-9-5-12(2)6-10-14/h3-10H,1-2H3/i1D3,2D3
• InChI Key： RZTDESRVPFKCBH-WFGJKAKNSA-N
• SMILES： C1(C=CC(C([2H])([2H])[2H])=CC=1)C1C=CC(C([2H])([2H])[2H])=CC=1

Computed Properties

• Exact Mass: 188.147210922g/mol
• Monoisotopic Mass: 188.147210922g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives